Cas no 478080-13-6 (3-(2-Thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylic acid)

• Product Name: 3-(2-Thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylic acid
• CAS No: 478080-13-6
• MDL: MFCD01315060
• CID: 4653684
• Update Time: 2025-06-08

3-(2-Thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE-2-CARBOXYLIC ACID
• 3-(2-Thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylic acid

• MDL： MFCD01315060

Additional information on 3-(2-Thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylic acid

Introduction to 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid (CAS No. 478080-13-6) and Its Applications in Modern Chemical Biology

3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid, identified by the CAS number 478080-13-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to a class of molecules known as thienopyridines, which are characterized by the fusion of a thiophene ring with a pyridine moiety. This structural arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for the development of novel bioactive agents.

The presence of both thienyl and trifluoromethyl substituents in the molecule enhances its potential as a pharmacological tool. The trifluoromethyl group, in particular, is well-known for its ability to modulate metabolic stability and binding affinity, while the thienyl moiety contributes to hydrophobic interactions and can serve as a key recognition element in biological targets. These features make 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, there has been growing interest in thienopyridine derivatives as potential therapeutic agents due to their demonstrated efficacy in various biological assays. For instance, studies have shown that certain thienopyridines exhibit inhibitory activity against enzymes such as kinases, which are often implicated in diseases like cancer and inflammatory disorders. The specific arrangement of rings and substituents in 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid may confer unique interactions with these targets, potentially leading to the development of novel kinase inhibitors.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule probes for biochemical studies. The combination of structural rigidity provided by the fused ring system and functional diversity offered by the substituents allows researchers to fine-tune molecular properties such as solubility, bioavailability, and target specificity. This flexibility is particularly valuable when designing molecules for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, which has further fueled interest in compounds like 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid. Molecular docking studies have suggested that this molecule may interact with proteins involved in signal transduction pathways relevant to neurological disorders. The ability to predict such interactions computationally allows for rapid hypothesis generation and experimental validation, streamlining the drug discovery process.

The synthesis of 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations, making it increasingly feasible to access complex molecules like this one on a laboratory scale.

In conclusion, 3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-bpyridine-2-carboxylic acid (CAS No. 478080-13-6) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a focal point in academic and industrial investigations.